3-Isoxazolecarboxamide, N-(2,6-dimethylphenyl)-5-ethyl-

• CAS No.: 130402-92-5
• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol
• IUPAC Name: N-(2,6-dimethylphenyl)-5-ethyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C14H16N2O2/c1-4-11-8-12(16-18-11)14(17)15-13-9(2)6-5-7-10(13)3/h5-8H,4H2,1-3H3,(H,15,17)
• InChI Key: PRZRFAKXANJPHM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NO1)C(=O)NC2=C(C=CC=C2C)C

Description

3-Isoxazolecarboxamide, N-(2,6-dimethylphenyl)-5-ethyl- is a useful research compound. Its molecular formula is C14H16N2O2 and its molecular weight is 244.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.1 g (0.04 mole) of 5-ethyl isoxazole 3-carboxylic acid are dissolved in 100 ml of DMF under nitrogen, 13 g (0.08 mole) of carbonyl diimidazole are added and the mixture is stirred for 2 h at room temperature. 9.7 g (0.08 mole) of 2,6-dimethyl aniline are added and the mixture is stirred again for 48 h. After removal of the precipitate formed by filtration and evaporation of the solvent, the residue is crystallized from petroleum ether. M.p.=82°. The yield is 73%.